Cas no 5948-09-4 (5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)

5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione structure
5948-09-4 structure
Product Name:5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
CAS No:5948-09-4
MF:C14H10ClN3S
MW:287.767300128937
CID:1614999
PubChem ID:692215
Update Time:2025-04-21

5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

    • 5-(3-chlorophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4H-1,2,4-triazole-3-thiol, 5-(3-chlorophenyl)-4-phenyl-
    • 93717-11-4
    • EN300-110559
    • CB12541
    • DTXSID70974880
    • MFCD00298368
    • BIM-0009794.P001
    • JS-132C
    • 5-(3-chlorophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
    • CHEMBL1652194
    • CCG-25894
    • STK755997
    • 5948-09-4
    • 3-(3-chlorophenyl)-4-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • 3-(3-chlorophenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
    • SR-01000516445-1
    • MS-11444
    • 5-(3-CHLOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL HYDROSULFIDE
    • SCHEMBL1104410
    • CBMicro_009713
    • 5-(3-chlorophenyl)-4-phenyl-1,2,4-triazole-3-thiol
    • SMSF0010470
    • AKOS000268537
    • ALBB-027895
    • CS-0222158
    • SR-01000516445
    • Inchi: 1S/C14H10ClN3S/c15-11-6-4-5-10(9-11)13-16-17-14(19)18(13)12-7-2-1-3-8-12/h1-9H,(H,17,19)
    • InChI Key: XEEMRZODAMAXOV-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=NNC(N1C1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 287.0286
  • Monoisotopic Mass: 287.028396
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.36
  • Boiling Point: 401.9°C at 760 mmHg
  • Flash Point: 196.9°C
  • Refractive Index: 1.699
  • PSA: 27.63
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